Cas no 2445784-12-1 (2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine)

• Product Name: 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine
• CAS No: 2445784-12-1
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6198499
• PubChem ID: 155821236
• Update Time: 2025-06-08

2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-4122410
• 2445784-12-1
• 2-(3,3-difluorocyclobutyl)-2-ethoxyethan-1-amine
• 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine

• Inchi： 1S/C8H15F2NO/c1-2-12-7(5-11)6-3-8(9,10)4-6/h6-7H,2-5,11H2,1H3
• InChI Key： COLUGBRIEUVKGZ-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CN)OCC)C1)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine

Introduction to 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine (CAS No. 2445784-12-1)

2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine, with the CAS number 2445784-12-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorocyclobutyl moiety and an ethoxyethyl amine group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The difluorocyclobutyl group in 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine imparts several advantageous properties to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic compounds, such as lipophilicity, metabolic stability, and receptor binding affinity. The presence of this group can enhance the drug-like properties of the molecule, making it a promising candidate for drug development.

The ethoxyethyl amine moiety in 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine is another key structural feature that contributes to its biological activity. Amines are common functional groups in many bioactive molecules and can participate in various interactions with biological targets, such as hydrogen bonding and electrostatic interactions. This moiety may play a crucial role in the compound's mechanism of action and its potential therapeutic effects.

Recent studies have explored the pharmacological properties of 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine. One notable area of research has focused on its potential as a modulator of neurotransmitter systems. Preliminary data suggest that this compound may have activity at serotonin and dopamine receptors, which are implicated in various neurological and psychiatric disorders. Further investigations are underway to elucidate the specific receptor subtypes involved and to determine the compound's efficacy in preclinical models of these conditions.

In addition to its potential as a therapeutic agent, 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine has also been studied for its use as a research tool. Its unique structure and biological activity make it a valuable probe for investigating the function of specific neurotransmitter receptors and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various neurological processes and diseases.

The synthesis of 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine has been optimized through various synthetic routes, allowing for efficient production on both small and large scales. The synthetic methods employed have been designed to minimize environmental impact and ensure high yields and purity. This makes the compound readily available for both academic research and industrial applications.

Clinical trials are currently being planned to evaluate the safety and efficacy of 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine. These trials will provide crucial data on the compound's pharmacokinetics, pharmacodynamics, and potential side effects in human subjects. The results from these studies will be instrumental in determining the future development path for this promising molecule.

In conclusion, 2-(3,3-Difluorocyclobutyl)-2-ethoxyethan-1-amine (CAS No. 2445784-12-1) is a novel compound with significant potential in both research and therapeutic applications. Its unique structural features and promising pharmacological properties make it an exciting candidate for further investigation. As more data become available from ongoing studies, it is likely that this compound will play an important role in advancing our understanding of neurotransmitter systems and developing new treatments for neurological and psychiatric disorders.